Cas no 2034537-19-2 (N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 2034537-19-2
• MF: C₁₆H₁₄N₄O₃
• MW: 310.307363033295
• CID: 5921548
• PubChem ID: 119105452
• Update Time: 2025-10-28

N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• N-{[5-(furan-2-yl)pyridin-3-yl]methyl}-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• N-[[5-(furan-2-yl)pyridin-3-yl]methyl]-1-methyl-6-oxopyridazine-3-carboxamide
• F6561-1308
• AKOS026699171
• N-((5-(furan-2-yl)pyridin-3-yl)methyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 2034537-19-2

• Inchi： 1S/C16H14N4O3/c1-20-15(21)5-4-13(19-20)16(22)18-9-11-7-12(10-17-8-11)14-3-2-6-23-14/h2-8,10H,9H2,1H3,(H,18,22)
• InChI Key： IMHQDMZTLWVYEQ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=CN=CC(=C1)CNC(C1C=CC(N(C)N=1)=O)=O

Computed Properties

• Exact Mass: 310.10659032g/mol
• Monoisotopic Mass: 310.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 87.8Ų

Additional information on N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

N-{5-(Furan-2-yl)pyridin-3-ylmethyl}-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide: A Comprehensive Overview

N-{5-(Furan-2-yl)pyridin-3-ylmethyl}-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide, also identified by the CAS registry number 2034537-19-2, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridazine derivatives, which have been extensively studied due to their unique electronic properties and versatile applications in drug discovery, materials science, and agrochemicals.

The molecular structure of this compound is characterized by a pyridazine ring system, which serves as the central scaffold. The pyridazine moiety is fused with a pyridine ring, further substituted with a furan group at the 5-position. This substitution pattern introduces significant electronic and steric effects, making the compound highly reactive and potentially bioactive. The presence of the furan group also enhances the compound's ability to participate in hydrogen bonding and π–π interactions, which are critical for its biological activity.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. For instance, researchers have explored its role as a kinase inhibitor, demonstrating promising results in inhibiting key enzymes involved in cancer progression. The compound's ability to modulate cellular signaling pathways makes it a valuable candidate for anticancer drug development.

In addition to its therapeutic applications, this compound has shown potential in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. The furan-substituted pyridazine derivative exhibits excellent charge transport properties, which are essential for efficient energy conversion in these devices.

From a synthetic standpoint, the preparation of N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The synthesis typically begins with the preparation of the pyridazine derivative through a condensation reaction, followed by functionalization with the furan-containing substituent. The final step involves amide formation to yield the target compound.

The compound's stability and reactivity have been extensively studied under various conditions. Research indicates that it exhibits good thermal stability up to 200°C, making it suitable for high-throughput screening processes in drug discovery. Furthermore, its solubility in common organic solvents facilitates its use in various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of environmental impact, studies have shown that this compound is biodegradable under aerobic conditions, minimizing its ecological footprint. This property is particularly important for its application in agrochemicals and other environmentally sensitive industries.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure, while molecular docking studies have revealed potential binding modes with target proteins. These computational approaches have been instrumental in guiding experimental design and optimizing synthetic strategies.

In conclusion, N-{5-(furan-2-y)pyridin-3-ylmethyl}-1-methyl-6-oxo-1, 6-dihydro< em >pyridazine< em > - 3 - carboxamide strong > represents a promising molecule with diverse applications across multiple disciplines. Its unique structural features and versatile reactivity make it an invaluable tool for advancing scientific research and industrial innovation.